Cas no 2177258-16-9 ((2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride)

• Product Name: (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride
• CAS No: 2177258-16-9
• MF: C₁₀H₁₂ClF₂N
• MW: 219.6588
• MDL: MFCD08751480
• CID: 4639200
• PubChem ID: 137700620
• Update Time: 2025-06-08

(2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,4-DIFLUOROPHENYL)PYRROLIDINE HYDROCHLORIDE
• (2S)-2-(3,4-Difluorophenyl)pyrrolidine;hydrochloride
• AKOS037646469
• (S)-2-(3,4-Difluorophenyl)pyrrolidinehydrochloride
• AS-68977
• (S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride
• CS-0197017
• 2177258-16-9
• (S)-2-(3,4-DIFLUOROPHENYL)PYRROLIDINE HCL
• Y11220
• (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride

• MDL： MFCD08751480
• Inchi： 1S/C10H11F2N.ClH/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m0./s1
• InChI Key： PXMDJKBIGCGCEY-PPHPATTJSA-N
• SMILES： Cl[H].FC1=C(C([H])=C([H])C(=C1[H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])F

Computed Properties

• Exact Mass: 219.0626334g/mol
• Monoisotopic Mass: 219.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride

Introduction to (2S)-2-(3,4-Difluorophenyl)pyrrolidine Hydrochloride (CAS No. 2177258-16-9)

(2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride, identified by its CAS number 2177258-16-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The pyrrolidine core, combined with the 3,4-difluorophenyl substituent, presents a promising scaffold for designing molecules with enhanced biological activity.

The structural motif of (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride is particularly noteworthy for its ability to interact with biological targets in a selective manner. The presence of fluorine atoms in the phenyl ring not only influences the electronic properties of the molecule but also contributes to its metabolic stability. This makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds. The 3,4-difluorophenyl group is known to enhance binding affinity and improve pharmacokinetic profiles, making it a valuable component in drug design. The enantiomeric purity of (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride is particularly important, as it ensures that the compound behaves predictably in biological systems.

Recent studies have highlighted the potential of (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride as a lead compound for various therapeutic applications. For instance, researchers have investigated its interactions with enzymes and receptors involved in inflammatory pathways. The compound's ability to modulate these interactions suggests its utility in developing treatments for conditions such as arthritis and autoimmune diseases.

The synthesis of (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The chiral center at the 2-position of the pyrrolidine ring must be carefully preserved to maintain the desired stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral auxiliary methods, are often employed to achieve high enantiomeric purity.

The pharmacological properties of (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride have been extensively studied in vitro and in vivo. Preliminary results indicate that the compound exhibits potent activity against several disease targets. Its mechanism of action appears to involve inhibition of key enzymes that play a role in cellular signaling pathways. This has led to its investigation as a potential therapeutic agent for cancer and neurodegenerative disorders.

The chemical stability of (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride is another critical factor that contributes to its suitability for pharmaceutical applications. The hydrochloride salt form enhances solubility and bioavailability, making it easier to formulate into dosage forms suitable for clinical use. Additionally, the presence of fluorine atoms provides resistance to metabolic degradation, ensuring that the compound remains active within the body for extended periods.

In conclusion, (2S)-2-(3,4-Difluorophenyl)pyrrolidine hydrochloride (CAS No. 2177258-16-9) represents a promising compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing unmet medical needs.